Cas no 23838-70-2 (3-(4-Hydroxyphenyl)propionamide)

• Product Name: 3-(4-Hydroxyphenyl)propionamide
• CAS No: 23838-70-2
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 240236
• Update Time: 2025-10-29

3-(4-Hydroxyphenyl)propionamide Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide,4-hydroxy-
• 3-(4-Hydroxyphenyl)propanamide
• 3-(4-HYDROXYPHENYL)PROPIONAMIDE
• 3-(4-Hydroxyphenyl)-propionamide
• 2-(4-Hydroxyphenyl)ethylformamide
• 3-(4-Hydroxyphenyl)propionamide

• Inchi： 1S/C9H11NO2/c10-9(12)6-3-7-1-4-8(11)5-2-7/h1-2,4-5,11H,3,6H2,(H2,10,12)
• InChI Key： OEHZEBOCZWCVMK-UHFFFAOYSA-N
• SMILES： NC(CCC1C=CC(O)=CC=1)=O

Computed Properties

• Exact Mass: 165.07903
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 424.8±28.0 °C at 760 mmHg
• Flash Point: 210.7±24.0 °C
• Refractive Index: 1.579
• PSA: 63.32
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Hydroxyphenyl)propionamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 3-(4-Hydroxyphenyl)propionamide

3-(4-Hydroxyphenyl)propionamide (CAS 23838-70-2): A Comprehensive Guide to Properties, Applications, and Market Trends

3-(4-Hydroxyphenyl)propionamide, with CAS number 23838-70-2, is an important organic compound that has garnered significant attention in the pharmaceutical and biochemical industries. This white to off-white crystalline powder is known for its unique chemical properties and versatile applications. As researchers continue to explore its potential, 3-(4-Hydroxyphenyl)propionamide uses and 3-(4-Hydroxyphenyl)propionamide synthesis methods have become hot topics in scientific discussions.

The molecular structure of 3-(4-Hydroxyphenyl)propionamide features a hydroxyphenyl group attached to a propionamide moiety, giving it distinctive characteristics. With a molecular formula of C9H11NO2 and molecular weight of 165.19 g/mol, this compound exhibits moderate solubility in polar organic solvents. Recent studies on 3-(4-Hydroxyphenyl)propionamide solubility have provided valuable insights for formulation scientists working on drug delivery systems.

In pharmaceutical applications, 3-(4-Hydroxyphenyl)propionamide serves as a key intermediate in the synthesis of various bioactive compounds. Its role in 3-(4-Hydroxyphenyl)propionamide drug development has been particularly noteworthy, with researchers investigating its potential as a building block for novel therapeutic agents. The compound's stability and reactivity make it valuable for creating derivatives with enhanced pharmacological properties.

The biochemical significance of 3-(4-Hydroxyphenyl)propionamide extends to its interactions with enzymes and receptors. Studies on 3-(4-Hydroxyphenyl)propionamide mechanism of action have revealed interesting pathways that could lead to new treatment approaches. These findings have sparked interest in academic circles, with many research papers focusing on the compound's biological activities.

From a commercial perspective, the 3-(4-Hydroxyphenyl)propionamide market has shown steady growth in recent years. Manufacturers specializing in 3-(4-Hydroxyphenyl)propionamide production have reported increasing demand from pharmaceutical companies and research institutions. The global supply chain for this compound remains robust, with suppliers offering various grades to meet different application requirements.

Quality control is paramount when working with 3-(4-Hydroxyphenyl)propionamide. Analytical methods for 3-(4-Hydroxyphenyl)propionamide purity testing typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure that the compound meets the stringent specifications required for pharmaceutical applications. Recent advancements in analytical technology have improved the accuracy and efficiency of these quality assessments.

Environmental considerations have also come to the forefront in discussions about 3-(4-Hydroxyphenyl)propionamide. The compound's 3-(4-Hydroxyphenyl)propionamide environmental impact and biodegradability have been subjects of research, particularly in light of growing sustainability concerns in the chemical industry. Manufacturers are increasingly adopting green chemistry principles in their synthesis processes to minimize ecological footprints.

Storage and handling of 3-(4-Hydroxyphenyl)propionamide require standard laboratory precautions. Proper 3-(4-Hydroxyphenyl)propionamide storage conditions include keeping the material in a cool, dry place away from direct sunlight. While the compound is generally stable under recommended conditions, users should always refer to the material safety data sheet for specific guidance.

The future outlook for 3-(4-Hydroxyphenyl)propionamide appears promising, with ongoing research exploring new applications. Potential developments in 3-(4-Hydroxyphenyl)propionamide derivatives could open up additional therapeutic possibilities. As the scientific community continues to investigate this compound's properties, we can expect to see more innovative uses emerging in the coming years.

For researchers and industry professionals seeking detailed information about 3-(4-Hydroxyphenyl)propionamide, numerous resources are available. Technical data sheets, scientific publications, and manufacturer specifications provide comprehensive data on the compound's characteristics. Staying updated with the latest research findings is essential for those working with this versatile chemical intermediate.

In conclusion, 3-(4-Hydroxyphenyl)propionamide (CAS 23838-70-2) represents an important compound with diverse applications in pharmaceuticals and biochemistry. Its unique properties continue to make it a valuable tool for researchers and a crucial component in drug development pipelines. As our understanding of this molecule grows, so too does its potential to contribute to scientific and medical advancements.